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Introduction

p,p'-Dichlorodiphenyldichloroethane (p,p'-DDD) is a significant metabolite of the persistent

organochlorine pesticide p,p'-DDT. Although the use of DDT has been banned or restricted in

many countries for decades, its persistence and that of its metabolites like p,p'-DDD in the

environment pose ongoing risks to ecosystems and human health. These compounds are

hydrophobic, bioaccumulative, and are classified as probable human carcinogens. Therefore,

sensitive and reliable analytical methods are crucial for monitoring their presence in

environmental matrices such as soil and water to ensure environmental protection and assess

human exposure. This application note provides detailed protocols for the extraction and

quantification of p,p'-DDD in soil and water samples using gas chromatography-mass

spectrometry (GC-MS).

Principle

The quantification of p,p'-DDD from environmental samples involves a multi-step process. First,

the analyte is extracted from the sample matrix using an appropriate solvent and technique.

The resulting extract is often complex and requires a cleanup step to remove interfering co-

extracted substances. Finally, the purified extract is analyzed using a highly sensitive and

selective instrument, such as a GC-MS, to identify and quantify p,p'-DDD. Isotope dilution or

internal standard techniques are often employed to ensure accuracy and precision.
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Protocol 1: Quantification of p,p'-DDD in Soil Samples
This protocol details an ultrasonic-assisted solvent extraction method followed by Florisil

cleanup, a common and efficient approach for solid matrices.[1][2]

1. Sample Preparation: a. Air-dry the soil sample in a well-ventilated area, protected from direct

sunlight and dust. b. Once dried, gently grind the soil using a mortar and pestle and pass it

through a 2-mm sieve to ensure homogeneity. c. Store the sieved soil in a clean, labeled amber

glass container at 4°C until extraction.

2. Ultrasonic Extraction:[1] a. Weigh 10 g of the prepared soil sample into a 50 mL glass

centrifuge tube. b. Add a surrogate or internal standard solution to the soil to monitor method

performance. c. Add 25 mL of a 1:1 (v/v) mixture of petroleum ether and acetone to the tube. d.

Place the tube in an ultrasonic bath and sonicate for 20 minutes. e. After sonication, centrifuge

the tube at 2500 rpm for 10 minutes to separate the soil from the solvent. f. Carefully decant

the supernatant (the solvent extract) into a clean flask. g. Repeat the extraction (steps c-f) on

the soil pellet with a fresh 25 mL portion of the solvent mixture to ensure complete extraction. h.

Combine the two solvent extracts.

3. Extract Cleanup (Florisil Chromatography):[3][4][5] a. Prepare a cleanup column by packing

a glass chromatography column (18-20 mm ID) with 10 g of activated Florisil® (magnesium

silicate, pesticide residue grade, heated at 130°C overnight). Top the Florisil with 1-2 cm of

anhydrous sodium sulfate to remove any residual water.[6] b. Pre-wet the column with 40 mL of

hexane, allowing the solvent to drain just to the top of the sodium sulfate layer. Discard this

solvent. c. Concentrate the combined extract from step 2h to approximately 2 mL using a rotary

evaporator or a gentle stream of nitrogen. d. Load the concentrated extract onto the prepared

Florisil column. e. Elute the column with 100 mL of a 90:10 (v/v) hexane:acetone mixture,

collecting the eluate in a clean flask.[4] f. Concentrate the collected eluate to a final volume of

1.0 mL for GC-MS analysis.

4. Instrumental Analysis: a. Analyze the final extract using Gas Chromatography-Mass

Spectrometry (GC-MS) as detailed in the "Instrumental Analysis" section below.

Protocol 2: Quantification of p,p'-DDD in Water Samples
This protocol utilizes Solid-Phase Extraction (SPE), a modern technique that reduces solvent

consumption and improves reproducibility compared to traditional liquid-liquid extraction.[7][8]
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[9]

1. Sample Preparation: a. Collect a 1 L water sample in a clean amber glass bottle. b. If

residual chlorine is present, dechlorinate the sample by adding ~80 mg of sodium thiosulfate. c.

Adjust the sample pH to < 2 using 6N HCl or H₂SO₄. This step is optional but can improve the

recovery of certain analytes.[8][10] d. Spike the sample with a surrogate or internal standard

solution and mix well.

2. Solid-Phase Extraction (SPE):[7][8] a. Assemble a C18 SPE cartridge (e.g., 500 mg, 6 mL)

on a vacuum manifold. b. Conditioning: Condition the cartridge by passing 10 mL of methanol

followed by 10 mL of deionized water. Do not allow the cartridge to go dry. c. Loading: Load the

1 L water sample onto the cartridge at a flow rate of approximately 10-15 mL/min. d. Drying:

After the entire sample has passed through, dry the cartridge by drawing a vacuum for 10-20

minutes.

3. Elution: a. Place a collection vial inside the vacuum manifold. b. Rinse the original sample

bottle with 10 mL of a 1:1 acetone:n-hexane solution and add this rinse to the SPE cartridge.[8]

c. Allow the solvent to soak the sorbent for 1 minute, then slowly draw it through into the

collection vial. d. Repeat the elution with a fresh 10 mL portion of a 1:9 acetone:n-hexane

solution.[8] e. Apply full vacuum for 1 minute after the final elution to collect any remaining

solvent.

4. Concentration: a. Concentrate the collected eluate to a final volume of 1.0 mL using a gentle

stream of nitrogen in a warm water bath (~40°C).

5. Instrumental Analysis: a. Analyze the final 1.0 mL extract using GC-MS as detailed below.

Instrumental Analysis by GC-MS
Gas Chromatography combined with Mass Spectrometry is the preferred method for the

sensitive and selective quantification of p,p'-DDD. Analysis can be performed in Selected Ion

Monitoring (SIM) mode for enhanced sensitivity or tandem MS (MS/MS) for higher selectivity.

[11][12][13]
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// Nodes for Soil Protocol soil_sample [label="Soil Sample", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; soil_prep [label="Air Dry, Grind & Sieve"]; soil_extract [label="Ultrasonic

Extraction\n(Petroleum Ether/Acetone)"]; soil_cleanup [label="Florisil Column Cleanup"];

soil_final [label="Final Extract (Soil)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
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// Nodes for Water Protocol water_sample [label="Water Sample", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; water_prep [label="Acidify & Spike"]; water_extract [label="Solid-Phase

Extraction\n(C18 Cartridge)"]; water_elute [label="Elute with Acetone/Hexane"]; water_final

[label="Final Extract (Water)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges for Soil Protocol soil_sample -> soil_prep; soil_prep -> soil_extract; soil_extract ->

soil_cleanup; soil_cleanup -> soil_final;

// Edges for Water Protocol water_sample -> water_prep; water_prep -> water_extract;

water_extract -> water_elute; water_elute -> water_final; } DOT Caption: Specific sample

preparation workflows for soil and water.

Data Presentation
The performance of analytical methods for p,p'-DDD can vary based on the matrix, extraction

technique, and instrumentation. The following tables summarize typical validation parameters

and instrumental conditions.

Table 1: Method Validation Parameters for p,p'-DDD Quantification

Matrix
Analytical
Method

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference(s
)

Water GC-MS 2.0 ng/L 3.3 ng/L 84.0 - 96.5 [14][15]

Water GC-HSD 5 ng/L - - [16]

Sediment GC-MS - 0.05 ng/g 88 - 106 [17]

Soil GC-ECD -

15-200 µg/kg

(fortification

levels)

>88 [1]

Biota (Trout) GC-MS/MS
0.6 - 8.3

µg/kg
2 - 25 µg/kg 73 - 112 [18]

Note: LOD/LOQ and recovery values are highly matrix-dependent. The values presented are

indicative and should be established by each laboratory.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://dergipark.org.tr/tr/download/article-file/393599
https://www.researchgate.net/publication/322096470_Pesticide_Analysis_and_Method_Validation_with_GCMSD_Instrument_in_Environmental_Water_Samples
https://pubchem.ncbi.nlm.nih.gov/compound/P_P_-ddd
https://ijer.ut.ac.ir/article_58759_e2fc9c2b4e70de97c362664f442e8de4.pdf
https://www.researchgate.net/publication/239152819_Ultrasonic_Solvent_Extraction_of_Organochlorine_Pesticides_from_Soil
https://pmc.ncbi.nlm.nih.gov/articles/PMC6934947/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Example GC-MS Parameters for p,p'-DDD Analysis

Parameter Setting Reference(s)

Gas Chromatograph

Instrument Agilent 8890 GC or equivalent [11]

Column

HP-5MS (or equivalent 5%

phenyl-methylpolysiloxane), 30

m x 0.25 mm ID, 0.25 µm film

[12][15]

Inlet Temperature 250°C [4]

Injection Mode Splitless [11]

Carrier Gas
Helium, constant flow at ~1.2

mL/min
[12][15]

Oven Program

Initial 70°C, hold 2 min; ramp

25°C/min to 150°C; ramp

3°C/min to 200°C; ramp

8°C/min to 280°C, hold 10 min.

[15]

Mass Spectrometer

Instrument
Agilent 7000D QQQ or 5975C

MSD or equivalent
[11][15]

Ionization Mode Electron Impact (EI) at 70 eV [15]

MS Source Temp. 230°C [15]

MS Quad Temp. 150°C [15]

Acquisition Mode

Selected Ion Monitoring (SIM)

or Multiple Reaction Monitoring

(MRM)

[11]

Quantifier Ion (m/z) 235 [13]

Qualifier Ion(s) (m/z) 165 [13]

MRM Transition 237.0 -> 165.1 [11]
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Considerations and Quality Control

Matrix Effects: Soil and water samples can contain co-extractives that interfere with GC-MS

analysis. It is crucial to run matrix-matched calibration standards or use isotope-labeled

internal standards to compensate for these effects.[19]

Quality Control: Each batch of samples should include a method blank, a laboratory control

sample (LCS), and a matrix spike/matrix spike duplicate (MS/MSD) to monitor for

contamination, accuracy, and precision.

Method Validation: Before routine use, the entire analytical method should be validated to

determine its linearity, accuracy, precision, limit of detection (LOD), and limit of quantification

(LOQ) for the specific matrix of interest.[14][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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